Disodium;dioxido(dioxo)molybdenum
Disodium;dioxido(dioxo)molybdenum
Sodium Molybdate is a crystalline powder essential for the metabolism and development of plants and animals as a cofactor for enzymes. (NCI)
Sodium molybdate (anhydrous) is an inorganic sodium salt having molybdate as the counterion. It has a role as a poison. It contains a molybdate.
Sodium molybdate (anhydrous) is an inorganic sodium salt having molybdate as the counterion. It has a role as a poison. It contains a molybdate.
Brand Name:
Vulcanchem
CAS No.:
7631-95-0
VCID:
VC0005481
InChI:
InChI=1S/Mo.2Na.4O/q;2*+1;;;2*-1
SMILES:
[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
Na2MoO4
MoNa2O4
MoNa2O4
Molecular Weight:
205.9 g/mol
Disodium;dioxido(dioxo)molybdenum
CAS No.: 7631-95-0
Inhibitors
VCID: VC0005481
Molecular Formula: Na2MoO4
MoNa2O4
Molecular Weight: 205.9 g/mol
CAS No. | 7631-95-0 |
---|---|
Product Name | Disodium;dioxido(dioxo)molybdenum |
Molecular Formula | Na2MoO4 MoNa2O4 |
Molecular Weight | 205.9 g/mol |
IUPAC Name | disodium;dioxido(dioxo)molybdenum |
Standard InChI | InChI=1S/Mo.2Na.4O/q;2*+1;;;2*-1 |
Standard InChIKey | TVXXNOYZHKPKGW-UHFFFAOYSA-N |
SMILES | [O-][Mo](=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES | [O-][Mo](=O)(=O)[O-].[Na+].[Na+] |
Density | 3.78 g/cm³ |
Melting Point | 687 °C |
Physical Description | DryPowder WHITE POWDER. |
Description | Sodium Molybdate is a crystalline powder essential for the metabolism and development of plants and animals as a cofactor for enzymes. (NCI) Sodium molybdate (anhydrous) is an inorganic sodium salt having molybdate as the counterion. It has a role as a poison. It contains a molybdate. |
Related CAS | 10102-40-6 (dihydrate) 12680-49-8 (cpd with unspecified MF) |
Solubility | Solubility in water, g/100ml at 100 °C: 84 |
Synonyms | monosodium molybdate(VI) Na2MoO4 sodium molybdate sodium molybdate(VI) sodium molybdate(VI), 99Mo-labeled cpd sodium molybdate(VI), dihydrate sodium molybdenum oxide |
PubChem Compound | 61424 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume